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Compound of Interest

Compound Name: ML365

Cat. No.: B15586086

Essential Safety and Handling Guide for ML365

For researchers, scientists, and drug development professionals, the proper handling of
chemical compounds is paramount to ensure personal safety and maintain the integrity of
experimental results. This guide provides essential, immediate safety and logistical information
for the use and disposal of ML365 (CAS Number: 947914-18-3), a selective two-pore domain
potassium channel KCNK3/TASK1 inhibitor.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
potential exposure. The following table summarizes the recommended PPE for handling
ML365.
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Specification/Stand
PPE Category Item Purpose
ard
Protects eyes from
ANSI Z87.1-
) ) ) splashes, dust, or
Eye Protection Safety Goggles compliant, chemical

aerosols of the
splash goggles.[1]
compound.[1]

Face Shield

To be worn over

safety goggles.[1]

Provides an additional
layer of protection for
the face during
splash-prone

procedures.[1]

Hand Protection

Gloves

Prevents skin contact

] ] with the compound.
Chemical-resistant o
. Double-gloving is
nitrile gloves.[1]
recommended for

added safety.[1][2]

Body Protection

Laboratory Coat

Protects skin and
Full-length, buttoned, i
) personal clothing from
with long sleeves.[1] o
contamination.[1]

Closed-toe Shoes

Sturdy, non-perforated
shoes covering the

entire foot.[1]

Protects feet from
spills and dropped
objects.[1]

Respiratory Protection

Fume Hood

To be used when
o handling the solid
Properly functioning

) compound or
chemical fume hood.

[1]

preparing solutions to
avoid inhalation of

dust or aerosols.[1]

Respirator

N95 or higher, based

on risk assessment.[3]

May be required for
specific procedures
where aerosolization
is likely and a fume

hood is not feasible.[3]
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Operational Plan: Handling and Experimental
Protocols

Handling Procedures:

» Preparation: Before handling ML365, ensure all required PPE is correctly worn.[1] All work
with solid ML365 or concentrated solutions should be conducted in a certified chemical fume
hood to minimize inhalation risks.[1]

» Weighing and Solution Preparation: When weighing the solid compound, use a draft shield to
prevent the powder from becoming airborne. Prepare solutions by slowly adding the solvent
to the solid to avoid splashing.[1]

e Transport: When moving solutions of ML365 within the laboratory, use sealed, shatter-
resistant containers placed within a secondary container to prevent spills.[1]

Spill Management:

In the event of a spill, evacuate the area and prevent others from entering. For a small spill, if
you are trained and it is safe to do so, use an inert absorbent material to contain the substance.
Collect the absorbed material and contaminated debris into a designated hazardous waste
container. For large spills, or if you are not equipped to handle the spill, evacuate the area and
contact your institution's Environmental Health and Safety (EHS) office immediately.

Disposal Plan

Proper disposal of ML365 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

e Solid Waste: Dispose of unused solid ML365 as hazardous chemical waste in a clearly
labeled, sealed container.[4] Contaminated items such as pipette tips, gloves, and empty
vials should be collected in a designated hazardous waste bag or container.[3]

» Liquid Waste (Solutions): Collect solutions of ML365 in a dedicated, sealed, and chemically
compatible waste container. The container must be clearly labeled as "Hazardous Waste"
and include the full chemical name: 2-methoxy-N-[3-[(3-methylbenzoyl)amino]phenyl]-
benzamide.[5] Never dispose of solutions containing ML365 down the drain.
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» Empty Containers: Thoroughly rinse empty containers that held ML365. The first rinse
should be collected as hazardous waste. For containers of highly toxic chemicals, the first
three rinses must be collected as hazardous waste.[4]

o Decontamination: Decontaminate all work surfaces and equipment that have come into
contact with ML365 using an appropriate solvent and cleaning agent. Collect all cleaning

materials as hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal by a licensed hazardous waste contractor.[4]

Experimental Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling ML365 in a laboratory
setting, emphasizing key safety checkpoints.
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Caption: Workflow for safe handling of ML365 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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